1-Propen-1-amine, N,N-diethyl-3-(methylthio)-

• Molecular Formula: C8H17NS
• Molecular Weight: 159.29 g/mol
• IUPAC Name: N,N-diethyl-3-methylsulfanylprop-1-en-1-amine
• InChI: InChI=1S/C8H17NS/c1-4-9(5-2)7-6-8-10-3/h6-7H,4-5,8H2,1-3H3
• InChI Key: KBAORPXMGKEUDV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C=CCSC

Description

Comparison with Similar Compounds

Key Observations :

• Sulfur’s electronegativity and lone pairs in -SCH₃ may increase electron density at the α-carbon, influencing reactivity in nucleophilic additions or oxidations .

Physicochemical Properties

While direct data for the target compound are unavailable, inferences can be made:

• Lipophilicity : The methylthio group (-SCH₃) is less hydrophobic than phenyl (-C₆H₅) but more lipophilic than hydroxyl or amine groups. This may result in intermediate solubility in polar organic solvents compared to phenyl-substituted analogs .
• Boiling Point : Lower molecular weight (vs. diphenylpropanamine derivatives) suggests a lower boiling point than bulkier analogs like C₁₉H₂₅N (267.4 g/mol) .
• Crystallinity : Sulfur-containing compounds (e.g., thiophenyl derivatives in ) often exhibit lower crystallinity due to disrupted packing, a trend likely applicable here .

Reactivity

• Oxidation : The methylthio group is prone to oxidation, forming sulfoxides (-SOCH₃) or sulfones (-SO₂CH₃), which could alter bioactivity or polarity. This contrasts with phenyl or thienyl groups, which are less reactive toward oxidation .
• Nucleophilic Reactivity : The α,β-unsaturated amine backbone may participate in conjugate additions, similar to N,N-diethyl-3-phenylpropenamine in , where phenyl groups stabilize intermediates via resonance .